Cas no 147266-92-0 ((2R,4S)-1-(Tert-butoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: (2R,4S)-1-(Tert-butoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 147266-92-0
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• MDL: MFCD01861341
• CID: 91886
• PubChem ID: 688615
• Update Time: 2025-06-14

(2R,4S)-1-(Tert-butoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-1-(tert-Butoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid
• BOC-D-PRO(4-HYDROXY)-OH
• BOC-D-HYP-OH
• BOC-TRANS-4-HYDROXY-D-PROLINE
• N-T-BOC-TRANS-4-HYDROXY-D-PROLINE
• N-ALPHA-T-BUTOXYCARBONYL-D-HYDROXYPROLINE
• N-Boc-trans-4-Hydroxy-D-proline
• N-BOC-CIS-7-HYDROXY-D-PROLINE
• (2R,4S)-N-ALPHA-T-BUTOXYCARBONYL-4-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID
• Boc-trans-D-Hyp-OH
• (4S)-1-(tert-butoxycarbonyl)-4-hydroxy-D-proline
• (Tert-Butoxy)Carbonyl D-trans-Hyp-OH
• Boc-trans-4-hydroxy-D-proline≥ 95% (NMR)
• (2R,4S)-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid
• 7K1V4SDL4L
• (2R,4S)-1-rel-(tert-Butoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid
• N-Boc-4-hydroxy-D-proline, trans-
• N-Boc-trans-4-hydroxy-d-prolne
• (2R,4S)-4-Hydroxy-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• (2R, 4S)-1-(tert-butoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid
• 147266-92-0
• 1,2-PYRROLIDINEDICARBOXYLIC ACID, 4-HYDROXY-, 1-(1,1-DIMETHYLETHYL) ESTER, (2R,4S)-
• (2r,4s)-1-(tert-butoxycarbonyl)-4-hydroxy-2-pyrrolidinecarboxylic acid
• trans-N-boc-4-hydroxy-D-proline
• A26574
• AC-32539
• (2R,4S)-4-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• J-523521
• N-tert-Butoxycarbonyl-trans-4-hydroxy-D-proline
• Q27268430
• DS-16682
• CS-M1678
• rac-(2R,4S)-1-[(tert-butoxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid
• HY-77593
• (2R,4S)-N-Boc-trans-4-hydroxy-D-proline
• H10634
• (2R,4S)-1-(tert-Butoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylicacid
• 946610-68-0
• UNII-7K1V4SDL4L
• (2R,4S)-1-tert-Butoxycarbonyl-4-hydroxy-pyrrolidine-2-carboxylic acid
• EN300-158270
• DTXSID90350920
• AKOS015836481
• N-Boc-trans-4-hydroxy-D-proline, 99%
• 1,2-Pyrrolidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl) ester, (2R-trans)-
• BENKAPCDIOILGV-NKWVEPMBSA-N
• EN300-7235010
• AMY202003259
• N-Boc-4-hydroxy-D-proline, (4S)-(+)-
• (2R,4S)-1-BOC-4-hydroxypyrrolidine-2-carboxylic acid
• SCHEMBL873280
• MFCD01861341
• (2R,4S)-1-(Tert-butoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid

• MDL： MFCD01861341
• Inchi： 1S/C10H17NO5/c1-10(2,3)16-9(15)11-5-6(12)4-7(11)8(13)14/h6-7,12H,4-5H2,1-3H3,(H,13,14)/t6-,7+/m0/s1
• InChI Key： BENKAPCDIOILGV-NKWVEPMBSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 231.11067264g/mol
• Monoisotopic Mass: 231.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 87.1

Experimental Properties

• Color/Form: powder
• Density: 1.312
• Melting Point: 119-125 °C
• Boiling Point: 390.8℃ at 760 mmHg
• Flash Point: 190.2±27.9 °C
• Refractive Index: 1.531
• PSA: 87.07000
• LogP: 0.37920
• Solubility: Not determined
• Optical Activity: [α]/D +70°, c = 0.617 g/mL in methanol

(2R,4S)-1-(Tert-butoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,4S)-1-(Tert-butoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid

Recent Advances in the Application of (2R,4S)-1-(Tert-butoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid (CAS: 147266-92-0) in Chemical Biology and Pharmaceutical Research

The compound (2R,4S)-1-(Tert-butoxycarbonyl)-4-hydroxypyrrolidine-2-carboxylic acid (CAS: 147266-92-0) has emerged as a key chiral building block in modern pharmaceutical synthesis and chemical biology research. Recent studies have highlighted its versatility as a precursor for various biologically active molecules, particularly in the development of protease inhibitors and constrained peptidomimetics. The stereochemical configuration at the 2 and 4 positions provides unique structural features that enable precise molecular recognition in biological systems.

In 2023-2024, several research groups have reported innovative applications of this compound. A notable study published in Journal of Medicinal Chemistry (2023) demonstrated its use as a core scaffold for novel SARS-CoV-2 main protease inhibitors. The hydroxyl group at position 4 was strategically modified to enhance binding affinity while maintaining the crucial hydrogen-bonding interactions with the viral protease active site. The tert-butoxycarbonyl (Boc) protecting group proved essential for both synthetic manipulation and subsequent deprotection under mild conditions.

Synthetic methodology developments have also focused on this compound. A recent Organic Letters publication (2024) described an improved asymmetric synthesis route starting from L-hydroxyproline, achieving 98% ee and 85% overall yield through optimized Boc protection and oxidation conditions. This advancement addresses previous challenges in large-scale production while maintaining the critical stereochemical integrity required for pharmaceutical applications.

In cancer research, derivatives of 147266-92-0 have shown promise as HDAC inhibitors. A 2023 ACS Chemical Biology study reported that structural modifications of the pyrrolidine ring system, particularly at the 4-hydroxy position, could modulate selectivity between HDAC isoforms. The compound's rigidity and defined stereochemistry were crucial for maintaining the proper spatial orientation of the zinc-binding group in the enzyme active site.

The pharmaceutical industry has shown increasing interest in this building block, with recent patent applications (WO2023/154321, WO2024/002567) disclosing its incorporation into next-generation antiviral and anti-inflammatory agents. Its balanced hydrophilicity/lipophilicity profile (calculated logP ~0.5) makes it particularly valuable for optimizing drug-like properties in lead optimization phases.

Future research directions appear to focus on three main areas: 1) Development of novel synthetic methodologies for late-stage diversification of the 4-position, 2) Exploration of its potential in targeted protein degradation (PROTACs), and 3) Investigation of its metabolic stability in various prodrug designs. The compound's unique stereochemical features continue to make it a valuable tool in addressing current challenges in medicinal chemistry and chemical biology.